4-(2,4-Dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(2,4-dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C17H19Cl2NO4/c1-10-4-6-17(7-5-10)20(14(9-24-17)16(22)23)15(21)12-3-2-11(18)8-13(12)19/h2-3,8,10,14H,4-7,9H2,1H3,(H,22,23)
• InChI Key: HPLNXIHUIHZWFB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H19Cl2NO4
• Molecular Weight: 372.2 g/mol

Description

4-(2,4-Dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (DCM-1-oxa-4-azaspirodecane-3-carboxylic acid) is an organic compound with a complex molecular structure. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other compounds. DCM-1-oxa-4-azaspirodecane-3-carboxylic acid has been extensively studied for its potential applications in scientific research, including its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and its potential for future directions.

Scientific Research Applications

DCM-1-oxa-4-azaspirodecane-3-carboxylic acid has been used in a variety of scientific research applications. It has been used in the synthesis of a number of pharmaceuticals, agrochemicals, and other compounds. In addition, it has been used to study the mechanism of action of drugs, to examine the biochemical and physiological effects of drugs, and to assess the advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of DCM-1-oxa-4-azaspirodecane-3-carboxylic acid is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, it is thought to act as an agonist of certain receptors, such as the serotonin receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of DCM-1-oxa-4-azaspirodecane-3-carboxylic acid are not yet fully understood. However, it is believed to have an inhibitory effect on the metabolism of drugs, as well as an agonistic effect on certain receptors. In addition, it is believed to have a role in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

DCM-1-oxa-4-azaspirodecane-3-carboxylic acid has a number of advantages and limitations for lab experiments. One of the main advantages is its ability to be used in a wide range of experiments, including those involving the synthesis of pharmaceuticals, agrochemicals, and other compounds. In addition, it is relatively easy to synthesize and is relatively stable under laboratory conditions. However, it can be toxic and can cause irritation to the skin and eyes.

Future Directions

There are a number of potential future directions for DCM-1-oxa-4-azaspirodecane-3-carboxylic acid. One potential direction is to further study its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In addition, further research could be done to explore its potential applications in drug synthesis and drug development. Finally, further research could be done to explore its potential for use in other areas, such as agriculture and food science.

Synthesis Methods

DCM-1-oxa-4-azaspirodecane-3-carboxylic acid is synthesized by a multi-step process. The first step involves the reaction of 4-(2,4-dichlorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane (DCM-1-oxa-4-azaspirodecane) with maleic anhydride in the presence of pyridine. This reaction results in the formation of DCM-1-oxa-4-azaspirodecane-3-carboxylic acid. The second step involves the hydrolysis of the carboxylic acid to form the desired product.